The Structural Elucidation of Penta-N-acetylchitopentaose: A Technical Guide
The Structural Elucidation of Penta-N-acetylchitopentaose: A Technical Guide
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals
Penta-N-acetylchitopentaose, a significant oligosaccharide, plays a crucial role in various biological processes, including functioning as a key component of lipo-chitooligosaccharides involved in plant nodulation.[1] This technical guide provides a detailed overview of its chemical structure, supported by representative quantitative data and methodologies for its characterization.
Core Chemical Structure
Penta-N-acetylchitopentaose is a linear homopolymer composed of five N-acetyl-D-glucosamine (GlcNAc) monosaccharide units. These units are linked sequentially by β(1→4)-glycosidic bonds. The molecular formula of Penta-N-acetylchitopentaose is C40H67N5O26, with a molecular weight of approximately 1033.98 g/mol .[1]
The fundamental structure can be represented as:
(GlcNAc)β(1→4)(GlcNAc)β(1→4)(GlcNAc)β(1→4)(GlcNAc)β(1→4)(GlcNAc)
A two-dimensional representation of this structure is provided in the diagram below.
Quantitative Structural Data
The following table summarizes representative ¹H and ¹³C NMR chemical shifts for the constituent N-acetylglucosamine residues of chitooligosaccharides. It is important to note that the exact chemical shifts for Penta-N-acetylchitopentaose may vary slightly.
| Atom | ¹H Chemical Shift (ppm) | ¹³C Chemical Shift (ppm) |
| H-1 | ~4.42 | - |
| H-2 | ~2.62 | - |
| H-3, H-4, H-5, H-6 | ~3.26 - 3.79 | - |
| Methyl Protons (N-acetyl) | ~1.91 | ~22.22 |
| Table 1: Representative ¹H and ¹³C NMR Chemical Shifts for Chitooligosaccharides.[2] |
Experimental Protocols for Structural Elucidation
The determination of the structure of complex carbohydrates like Penta-N-acetylchitopentaose relies on a combination of advanced analytical techniques, primarily NMR spectroscopy and mass spectrometry.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique for determining the three-dimensional structure of molecules in solution. For oligosaccharides, it provides information on the monosaccharide composition, anomeric configuration (α or β), glycosidic linkages, and the number of sugar residues.
A General Protocol for NMR Analysis of Oligosaccharides:
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Sample Preparation:
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The oligosaccharide sample is lyophilized to remove any residual solvents.
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The dried sample is then dissolved in a deuterated solvent, typically deuterium (B1214612) oxide (D₂O).
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The solution is transferred to a 5 mm NMR tube.
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Data Acquisition:
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A one-dimensional (1D) ¹H NMR spectrum is first acquired to identify key proton signals, such as those from anomeric protons and N-acetyl groups.
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Two-dimensional (2D) NMR experiments are then performed to establish connectivity and spatial relationships between atoms. These include:
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COSY (Correlation Spectroscopy): To identify scalar-coupled protons within each monosaccharide ring.
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TOCSY (Total Correlation Spectroscopy): To correlate all protons within a spin system, effectively identifying all protons belonging to a single monosaccharide unit.
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HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
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HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, which is crucial for determining the glycosidic linkages between monosaccharide units.
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NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine through-space proximities between protons, providing information about the 3D conformation of the oligosaccharide.
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Data Analysis:
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The acquired spectra are processed and analyzed to assign all proton and carbon chemical shifts.
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The coupling constants (J-values) from the ¹H NMR spectrum are used to determine the relative stereochemistry of the protons.
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The connectivities observed in the HMBC spectrum confirm the β(1→4) linkages.
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NOESY/ROESY data is used to build a 3D model of the molecule.
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The logical workflow for NMR-based structural elucidation can be visualized as follows:
Mass Spectrometry (MS)
Mass spectrometry is a highly sensitive technique used to determine the molecular weight and sequence of oligosaccharides. Tandem mass spectrometry (MS/MS) is particularly useful for elucidating the fragmentation patterns, which provides information about the glycosidic linkages.
A General Protocol for MS Analysis of Oligosaccharides:
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Sample Preparation and Ionization:
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The oligosaccharide sample is dissolved in a suitable solvent, often a mixture of water and acetonitrile.
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The sample is introduced into the mass spectrometer and ionized, typically using Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).
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MS Analysis:
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A full scan MS spectrum is acquired to determine the molecular weight of the parent ion.
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The parent ion of interest is then selected for fragmentation.
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Tandem MS (MS/MS) Analysis:
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The selected parent ion is subjected to Collision-Induced Dissociation (CID) or other fragmentation methods.
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The resulting fragment ions are analyzed to generate an MS/MS spectrum.
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The fragmentation pattern, including the masses of the fragment ions, is used to deduce the sequence of the monosaccharide units and the positions of the glycosidic linkages. Cross-ring fragmentation can provide more detailed information about the linkage positions.
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The general principle of tandem mass spectrometry for sequencing is illustrated below:
